Cas no 1261814-56-5 (2-bromo-1-chloro-3-(chloromethyl)benzene)

• Product Name: 2-bromo-1-chloro-3-(chloromethyl)benzene
• CAS No: 1261814-56-5
• MF: C₇H₅BrCl₂
• MW: 239.924599409103
• CID: 2134084
• Update Time: 2023-11-19

2-bromo-1-chloro-3-(chloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-chloro-3-(chloromethyl)Benzene
• 2-Bromo-3-chlorobenzyl chloride
• CID 129415982
• Benzene, 2-bromo-1-chloro-3-(chloromethyl)-
• 2-bromo-1-chloro-3-(chloromethyl)benzene

• Inchi： 1S/C7H5BrCl2/c8-7-5(4-9)2-1-3-6(7)10/h1-3H,4H2
• InChI Key： IDCJZWXXGKUVRN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.651±0.06 g/cm3(Predicted)
• Boiling Point: 279.4±25.0 °C(Predicted)